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Compound of Interest

Compound Name: Disperse Red 1-d3

CAS No.: 947601-97-0

Cat. No.: B1357178 Get Quote

Executive Summary
Disperse Red 1-d3 (CAS: 2872-52-8 for unlabeled parent) is a stable isotope-labeled azo dye

primarily used as an internal standard in mass spectrometry and environmental analysis. While

chemically similar to the parent compound, its handling requires elevated precision due to its

high cost and application in trace analysis.

Immediate Action Required:

DO NOT dispose of down the drain. This compound is toxic to aquatic life and persistent in

the environment.

DO NOT mix with oxidizing agents (nitrates, perchlorates, peroxides).[1] Azo compounds can

react violently or form explosive byproducts under oxidative stress.

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste

contractor.

Hazard Assessment & Chemical Causality
To manage risk, you must understand the mechanism of toxicity.
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Hazard Category Classification
Mechanistic Insight (The
"Why")

Chemical Structure Azo Compound (R-N=N-R')

The azo linkage is the primary

hazard. Under reductive

conditions (e.g., anaerobic

bacteria in gut or sediment),

the azo bond cleaves,

releasing aromatic amines

(e.g., p-nitroaniline) which are

known mutagens and potential

carcinogens.

Health Risk Skin Sensitizer (H317)

Disperse dyes are lipophilic

and low molecular weight,

allowing them to penetrate the

stratum corneum.[1] Once

absorbed, they can haptenize

skin proteins, triggering T-cell

mediated allergic dermatitis.

Environmental Aquatic Toxicity (H412)

Due to its resistance to

biodegradation (designed for

fiber persistence), it

accumulates in sediment,

posing long-term risks to

aquatic organisms.

Physical Combustible Dust

Finely divided powder can form

explosive mixtures with air.[1]

Avoid dry sweeping.

Pre-Disposal Protocol: Stabilization & Segregation
Before waste leaves your bench, it must be stabilized to prevent downstream reactivity.

A. Segregation Rules (Crucial)
Incompatible: Strong Oxidizers.
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Reasoning: Oxidizers can attack the azo double bond or the nitro group, leading to

exothermic decomposition.

Compatible: Flammable Solvents (Acetone, Methanol, Acetonitrile).

Reasoning: Disperse Red 1-d3 is soluble in organic solvents.[2] It is standard practice to

solvate trace residues into the "Flammable Organic Waste" stream, provided the solvent is

compatible with incineration.

B. Decontamination of Glassware (Triple Rinse)
Because Disperse Red 1-d3 is often used in micro-quantities (mg), "empty" vials contain

significant residue relative to toxicity limits.

Rinse 1: Add 1-2 mL of Acetone or Methanol to the vial. Vortex for 10 seconds. Transfer

wash to Halogenated or Non-Halogenated Organic Waste (depending on solvent choice).

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Step: Deface the label on the glass vial and dispose of the glass in the "Contaminated

Glass/Sharps" bin (for incineration), not general glass recycling.

Disposal Workflow
Follow this decision matrix to determine the correct waste stream.
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Disperse Red 1-d3 Waste
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Figure 1: Decision matrix for segregating Disperse Red 1-d3 waste streams based on physical

state and concentration.

Detailed Waste Handling Procedures
Scenario A: Expired Stock Solutions (Liquid)

Verify Solvent: Ensure the solvent is identified (e.g., Acetonitrile, Methanol).

Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass waste

container.
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Note: Amber glass is preferred if the waste will be stored for >1 week, as azo dyes can

photodegrade into unknown byproducts.

Labeling:

MUST READ: "Hazardous Waste - Flammable, Toxic."

Constituents: List the solvent (99%) and "Disperse Red 1-d3 (<1%)".

Hazard Codes: Check "Irritant" and "Environmental Hazard".

Scenario B: Solid Spills or Bulk Powder
PPE: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and N95

respirator (if dust is visible).

Containment: Do not dry sweep. Dampen a paper towel with ethanol to wipe up the powder.

This prevents dust generation (inhalation hazard).[1][3][4]

Packaging: Place the damp towel and any solid powder into a clear plastic bag. Seal it.

Place that bag into a second bag (Double Bagging).

Disposal: Deposit into the "Solid Hazardous Waste" drum destined for incineration.

Emergency Response
Incident Immediate Action

Skin Contact

Wash with soap and water for 15 minutes.[4] Do

not use solvents (ethanol/acetone) on skin, as

this increases the rate of transdermal absorption

of the dye.

Eye Contact

Rinse cautiously with water for 15 minutes.[4]

Remove contact lenses if present.[5] Seek

medical attention (azo dyes are irritants).[4]

Spill (>1g)

Evacuate the immediate area. Allow dust to

settle. Use a HEPA-filtered vacuum or wet-wipe

method. Do not use compressed air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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